Cas no 1251324-39-6 (2-(1-methyl-1H-pyrazol-4-yl)methylcyclopentan-1-one)

• Product Name: 2-(1-methyl-1H-pyrazol-4-yl)methylcyclopentan-1-one
• CAS No: 1251324-39-6
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• MDL: MFCD16685672
• CID: 4581942
• PubChem ID: 62126560
• Update Time: 2023-11-24

2-(1-methyl-1H-pyrazol-4-yl)methylcyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[(1-methyl-1H-pyrazol-4-yl)methyl]cyclopentan-1-one
• BAC32439
• 2-(1-methyl-1H-pyrazol-4-yl)methylcyclopentan-1-one

• MDL： MFCD16685672
• Inchi： 1S/C10H14N2O/c1-12-7-8(6-11-12)5-9-3-2-4-10(9)13/h6-7,9H,2-5H2,1H3
• InChI Key： CWVHSFMUOWVVRX-UHFFFAOYSA-N
• SMILES： O=C1CCCC1CC1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 0.7
• Topological Polar Surface Area: 34.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles